Cas no 1282871-16-2 (3-fluoro-4-{2-(pyrrolidin-1-yl)ethylamino}benzoic acid)

• Product Name: 3-fluoro-4-{2-(pyrrolidin-1-yl)ethylamino}benzoic acid
• CAS No: 1282871-16-2
• MF: C₁₃H₁₇FN₂O₂
• MW: 252.284686803818
• MDL: MFCD18011193
• CID: 4692810
• PubChem ID: 62710806
• Update Time: 2025-06-08

3-fluoro-4-{2-(pyrrolidin-1-yl)ethylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-{[2-(pyrrolidin-1-yl)ethyl]amino}benzoic acid
• 3-Fluoro-4-(2-pyrrolidin-1-ylethylamino)benzoic acid
• 3-fluoro-4-{2-(pyrrolidin-1-yl)ethylamino}benzoic acid

• MDL： MFCD18011193
• Inchi： 1S/C13H17FN2O2/c14-11-9-10(13(17)18)3-4-12(11)15-5-8-16-6-1-2-7-16/h3-4,9,15H,1-2,5-8H2,(H,17,18)
• InChI Key： OCNQIIXWSGDGNI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1NCCN1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-fluoro-4-{2-(pyrrolidin-1-yl)ethylamino}benzoic acid

Comprehensive Overview of 3-fluoro-4-{2-(pyrrolidin-1-yl)ethylamino}benzoic acid (CAS No. 1282871-16-2)

The compound 3-fluoro-4-{2-(pyrrolidin-1-yl)ethylamino}benzoic acid (CAS No. 1282871-16-2) is a fluorinated benzoic acid derivative with a unique structural framework. Its molecular formula combines a fluoro-substituted benzene ring with a pyrrolidine-ethylamino side chain, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, which aligns with current trends in small-molecule drug development.

In recent years, the demand for fluorinated aromatic compounds has surged, driven by their applications in pharmaceutical intermediates and biologically active molecules. The presence of the pyrrolidin-1-yl moiety in this compound suggests potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in drug target research. This structural feature has sparked discussions in forums and publications about its possible role in central nervous system (CNS) therapeutics, though further studies are needed to confirm such applications.

The synthesis of 3-fluoro-4-{2-(pyrrolidin-1-yl)ethylamino}benzoic acid typically involves multi-step organic reactions, including amine alkylation and carboxylic acid functionalization. These methods are frequently searched in academic databases, reflecting the compound's relevance to synthetic chemistry. Its CAS No. 1282871-16-2 serves as a critical identifier for researchers sourcing high-purity samples for structure-activity relationship (SAR) studies.

From an industrial perspective, this compound falls under the category of fine chemicals, with potential uses in custom synthesis and contract research organizations (CROs). Its fluorine atom contributes to its lipophilicity, a property highly valued in drug design optimization. Online queries often link such compounds to lead compound optimization and medicinal chemistry libraries, highlighting its role in early-stage drug discovery.

Analytical characterization of 3-fluoro-4-{2-(pyrrolidin-1-yl)ethylamino}benzoic acid employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently discussed in research publications and patent filings, addressing common user questions about compound verification. The benzoic acid core structure also makes it amenable to salt formation, a strategy often explored to improve drug solubility.

Environmental and regulatory aspects of this compound are increasingly relevant, as seen in searches for green chemistry alternatives and sustainable synthesis routes. While not classified as hazardous, its handling requires standard laboratory safety protocols, a topic frequently covered in chemical safety databases. The compound's stability under various pH conditions is another area of interest for formulation scientists.

In the context of intellectual property, CAS No. 1282871-16-2 appears in several patent documents related to heterocyclic compounds and therapeutic applications. This aligns with growing industry attention on patent landscaping for novel chemical entities. The compound's structural features are often compared to known pharmacophores in database searches, demonstrating its relevance to computational chemistry approaches.

The future research directions for 3-fluoro-4-{2-(pyrrolidin-1-yl)ethylamino}benzoic acid may include structure-based drug design and fragment-based screening, both trending topics in drug discovery conferences. Its balanced molecular weight and polar surface area make it suitable for blood-brain barrier permeability studies, addressing a key challenge in CNS drug development.